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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available quantitative ecotoxicity and environmental fate data for Disperse
Red 54 is limited. This guide summarizes the available information and incorporates data from
structurally similar analogue compounds to provide a comprehensive overview.

Introduction

Disperse Red 54 (C.l. 11131) is a single azo class dye with the molecular formula
C19H18CINsO4 and a molecular weight of 415.83 g/mol .[1] It is used in the textile industry for
dyeing synthetic fibers. Like many azo dyes, its environmental persistence, potential for
bioaccumulation, and the toxicity of its degradation products are of concern. This technical
guide provides an in-depth analysis of the ecotoxicity and environmental fate of Disperse Red
54, drawing from available literature and data on analogous compounds.

Ecotoxicity Profile

Direct experimental data on the aquatic toxicity of Disperse Red 54 is not readily available in
the public domain. Therefore, data from the structurally similar azo dyes, Disperse Red 1 and
Disperse Red 13, are presented as analogues to infer potential ecotoxicological effects.

Aquatic Toxicity Data (Analogue Compounds)
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Compound Test Organism  Endpoint Duration Value (mgI/L)

Disperse Red 1 Daphnia similis EC50 48h 0.80

Not specified, but
toxicity increased
in the presence

) L of the chlorine

Disperse Red 13  Daphnia similis EC50 48h )

substituent
compared to
Disperse Red

1[2]

Note: The presence of a chlorine substituent in Disperse Red 13, which is also present in
Disperse Red 54, was shown to increase its toxicity to Daphnia similis compared to Disperse
Red 1.[2]

Experimental Protocols for Aquatic Toxicity Testing
(General Guidance)

Standardized ecotoxicity testing is typically conducted following OECD (Organisation for
Economic Co-operation and Development) guidelines to ensure data quality and comparability.

» Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus
mykiss) or Zebrafish (Danio rerio).

» Test Substance Preparation: A stock solution of Disperse Red 54 is prepared. Due to its low
water solubility, a solvent or dispersant may be required, with appropriate solvent controls
included in the test design.

» Test Design: A limit test at 100 mg/L or a full range-finding and definitive test with a series of
concentrations is performed.

» Exposure: Fish are exposed to the test concentrations for 96 hours under controlled
conditions (temperature, light, oxygen).

o Observations: Mortality and sub-lethal effects are recorded at 24, 48, 72, and 96 hours.
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» Data Analysis: The LC50 (lethal concentration for 50% of the test organisms) is calculated
using appropriate statistical methods.

o Test Organism:Daphnia magna or Daphnia pulex.

o Test Substance Preparation: As described for the fish toxicity test.

o Test Design: A semi-static or static test with a range of concentrations and a control.
o Exposure: Daphnids are exposed for 48 hours under controlled conditions.

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

» Data Analysis: The EC50 (effective concentration for 50% of the test organisms) for
immobilization is calculated.

o Test Organism: Arecommended green algae species, such as Pseudokirchneriella
subcapitata.

e Test Substance Preparation: As described previously.

o Test Design: Algal cultures are exposed to a series of test concentrations and a control.

o Exposure: The test is conducted over 72 hours under constant illumination and temperature.
o Observations: Algal growth is measured, typically by cell counts or spectrophotometry.

o Data Analysis: The EC50 for growth inhibition is calculated.

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. Key parameters include biodegradation, soil sorption, and bioaccumulation.

Biodegradation

Several studies have investigated the biodegradation of Disperse Red 54 by microorganisms.
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Degradation

Microorganism Condition Decolorization  Duration Product
Identified
o o N-(1A3-chlorinin-
Brevibacillus Optimized (pH 7, 100% (at 50 ]
48 h 2-yl)acetamide[3]

laterosporus 40°C) mg/L) 4]
Bacterial N 84.17% (by Not specified for

) Not specified ) 24 h )
Consortium Bacillus cereus) Disperse Red 54

The following protocol is based on the study of Disperse Red 54 degradation by Brevibacillus
laterosporus.[3][4]

e Microorganism and Culture Conditions:Brevibacillus laterosporus is cultured in a suitable
nutrient broth.

» Decolorization Assay:

o A known concentration of Disperse Red 54 (e.g., 50 mg/L) is added to the bacterial
culture.

o The culture is incubated under optimized conditions (e.g., pH 7, 40°C) for a specific
duration (e.g., 48 hours).

o Samples are withdrawn at regular intervals, centrifuged to remove bacterial cells, and the
absorbance of the supernatant is measured at the dye's maximum wavelength to
determine the percentage of decolorization.

* Enzyme Assays: Activities of enzymes potentially involved in degradation (e.g., tyrosinase,
veratryl alcohol oxidase, NADH-DCIP reductase) are measured spectrophotometrically.

e Analysis of Degradation Products:

o The supernatant from the decolorized culture is extracted with a suitable solvent (e.g.,
ethyl acetate).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.researchgate.net/publication/338639709_QSAR_Modeling_of_Dye_Ecotoxicity
https://www.benchchem.com/product/b1584396?utm_src=pdf-body
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.researchgate.net/publication/338639709_QSAR_Modeling_of_Dye_Ecotoxicity
https://www.benchchem.com/product/b1584396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The extract is concentrated and analyzed using techniques such as High-Performance
Liquid Chromatography (HPLC), High-Pressure Thin Layer Chromatography (HPTLC),
Fourier Transform Infrared Spectroscopy (FTIR), and Gas Chromatography-Mass
Spectrometry (GC-MS) to identify the metabolites.

Soil Sorption

The soil sorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soil
organic carbon. A high Koc value indicates that the substance is likely to be immobile in soil.
No experimental Koc value for Disperse Red 54 was found in the searched literature. As a
disperse dye with low water solubility, it is expected to have a significant potential to adsorb to
sediments.

Bioaccumulation

The bioconcentration factor (BCF) is an indicator of a substance's potential to accumulate in
living organisms. High BCF values suggest a risk of bioaccumulation in the food chain. No
experimental BCF value for Disperse Red 54 was found. Disperse dyes are generally
characterized as hydrophobic and lipophilic, indicating a potential for bioconcentration.

Visualizations
Proposed Biodegradation Pathway of Disperse Red 54
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Caption: Proposed biodegradation pathway of Disperse Red 54.
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Caption: General workflow for a Disperse Red 54 biodegradation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicity and Environmental Fate of Disperse Red 54:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#ecotoxicity-and-environmental-fate-of-
disperse-red-54]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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